N-cycloheptyl-2-[(6-oxo-4-phenyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide

• IUPAC Name: N-cycloheptyl-2-[(6-oxo-4-phenyl-1H-pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C19H23N3O2S/c23-17-12-16(14-8-4-3-5-9-14)21-19(22-17)25-13-18(24)20-15-10-6-1-2-7-11-15/h3-5,8-9,12,15H,1-2,6-7,10-11,13H2,(H,20,24)(H,21,22,23)
• InChI Key: RIWXFJJEZCDBLT-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)NC(=O)CSC2=NC(=CC(=O)N2)C3=CC=CC=C3
• Molecular Formula: C19H23N3O2S
• Molecular Weight: 357.5 g/mol

Description

N-cycloheptyl-2-[(6-oxo-4-phenyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide, also known as CPTH2, is a small molecule inhibitor that has been studied extensively for its potential applications in cancer research. It was first synthesized by researchers at the University of Dundee in Scotland in 2007 and has since been the subject of numerous scientific studies. In

Mechanism of Action

N-cycloheptyl-2-[(6-oxo-4-phenyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide inhibits the activity of STAT3 by binding to a specific site on the protein and preventing it from interacting with other proteins in the cell. This prevents the activation of genes that are involved in cell proliferation, survival, and immune evasion, which are all processes that are dysregulated in cancer cells.
Biochemical and Physiological Effects:
In addition to its effects on cancer cells, N-cycloheptyl-2-[(6-oxo-4-phenyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide has also been shown to have other biochemical and physiological effects. It has been shown to inhibit the activity of the enzyme carbonic anhydrase IX, which is overexpressed in many types of cancer and is involved in tumor growth and invasion. N-cycloheptyl-2-[(6-oxo-4-phenyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide has also been shown to have anti-inflammatory effects and to protect against ischemia-reperfusion injury in animal models.

Advantages and Limitations for Lab Experiments

N-cycloheptyl-2-[(6-oxo-4-phenyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide has several advantages for use in lab experiments. It is a small molecule inhibitor, which makes it easy to synthesize and administer to cells or animals. It has also been shown to be effective in inhibiting STAT3 activity in vitro and in vivo. However, there are also some limitations to its use. It has limited solubility in water, which can make it difficult to administer in certain experiments. It also has a relatively short half-life in vivo, which can limit its effectiveness in some animal models.

Future Directions

There are several future directions for research on N-cycloheptyl-2-[(6-oxo-4-phenyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide. One area of interest is the potential for combination therapy with other cancer drugs. N-cycloheptyl-2-[(6-oxo-4-phenyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide has been shown to enhance the efficacy of chemotherapy drugs in preclinical studies, and further research is needed to determine the optimal combination and dosing regimens. Another area of interest is the development of more potent and selective inhibitors of STAT3 activity, which could have even greater therapeutic potential. Finally, there is also interest in exploring the potential applications of N-cycloheptyl-2-[(6-oxo-4-phenyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide in other disease areas, such as inflammation and cardiovascular disease.

Scientific Research Applications

N-cycloheptyl-2-[(6-oxo-4-phenyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide has been studied for its potential applications in cancer research. It has been shown to inhibit the activity of the transcription factor STAT3, which plays a key role in the development and progression of many types of cancer. Inhibition of STAT3 activity has been shown to lead to decreased tumor growth and increased sensitivity to chemotherapy drugs in preclinical studies.